2-Hydroxy-6-iodobenzoic acid
Overview
Description
2-Hydroxy-6-iodobenzoic acid is a light yellow solid . It has a molecular weight of 264.02 and its IUPAC name is 2-hydroxy-6-iodobenzoic acid .
Synthesis Analysis
The synthesis of 2-Iodosobenzoic acid (IBA) can be achieved using Oxone® in aqueous solution under mild conditions at room temperature . The obtained 2-iodosobenzoic acids (IBAs) can be used as precursors of other cyclic organoiodine (III) derivatives by the solvolytic derivatization of the hydroxy group under mild conditions of 80 °C or lower temperature .Molecular Structure Analysis
The InChI code for 2-Hydroxy-6-iodobenzoic acid is1S/C7H5IO3/c8-4-2-1-3-5 (9)6 (4)7 (10)11/h1-3,9H, (H,10,11)
. This indicates that the compound has 7 carbon atoms, 5 hydrogen atoms, 1 iodine atom, and 3 oxygen atoms. Chemical Reactions Analysis
2-Iodosobenzoic acid (IBA) is used as an oxidant which oxidizes vicinal sulfhydryls to disulfides (cysteine residues) within enzymes leading to their inactivation or conformational changes . IBA is also used to cleave tryptophanyl peptide bonds .Physical And Chemical Properties Analysis
2-Hydroxy-6-iodobenzoic acid is a light yellow solid . It has a melting point of 171-172°C .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-Hydroxy-6-iodobenzoic acid, focusing on six unique applications:
Catalysis in Organic Synthesis
2-Hydroxy-6-iodobenzoic acid is utilized as a catalyst in various organic synthesis reactions. Its iodine component plays a crucial role in facilitating oxidative transformations, such as the formation of carbon-carbon and carbon-heteroatom bonds. This makes it valuable in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals .
Precursor for Hypervalent Iodine Compounds
This compound serves as a precursor for the synthesis of hypervalent iodine compounds like 2-iodoxybenzoic acid (IBX) and Dess-Martin periodinane (DMP). These hypervalent iodine reagents are widely used as oxidizing agents in organic chemistry, enabling selective oxidation of alcohols to aldehydes and ketones .
Reagent in Suzuki Coupling Reactions
2-Hydroxy-6-iodobenzoic acid is employed in Suzuki coupling reactions, which are pivotal for forming carbon-carbon bonds in the synthesis of biaryl compounds. These reactions are essential in the production of pharmaceuticals, natural products, and advanced materials .
Detection of Sulfhydryl Groups in Proteins
In biochemical research, 2-Hydroxy-6-iodobenzoic acid is used as a reagent for detecting sulfhydryl groups in proteins. This application is significant for studying protein structure and function, as sulfhydryl groups play critical roles in protein folding and enzymatic activity .
Development of Radiopharmaceuticals
The iodine atom in 2-Hydroxy-6-iodobenzoic acid can be isotopically labeled, making it useful in the development of radiopharmaceuticals for diagnostic imaging and therapeutic applications. Radiolabeled compounds are essential in nuclear medicine for imaging organs and treating diseases like cancer .
Environmental Chemistry
This compound is also explored in environmental chemistry for its potential in the degradation of pollutants. Its oxidative properties can be harnessed to break down harmful organic compounds in wastewater, contributing to environmental remediation efforts .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for 2-Hydroxy-6-iodobenzoic acid involve its use in various reactions. It has been used as a catalyst and reagent in various reactions, including decarboxylative alkynylation, decarboxylative acylarylation, oxyalkenylation, oxyarylation, oxidative C–H arylation, C–H hydroxylation, C-H oxidation, ring-opening hydrazination, and asymmetric intramolecular α-cyclopropanation .
properties
IUPAC Name |
2-hydroxy-6-iodobenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IO3/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,9H,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQINMSGNJAAGCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-6-iodobenzoic acid | |
CAS RN |
89677-81-6 | |
Record name | 2-Hydroxy-6-iodobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.